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Compound of Interest

Compound Name:
4-Methoxy-3-

(trifluoromethyl)bromobenzene

Cat. No.: B074828 Get Quote

An In-depth Technical Guide to the Commercial Sourcing of 4-Methoxy-3-
(trifluoromethyl)bromobenzene for Advanced Research and Development

Executive Summary
This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of 4-Methoxy-3-(trifluoromethyl)bromobenzene (CAS No. 1514-11-

0), a critical building block in modern medicinal chemistry. We delve into its scientific

significance, navigate the commercial supplier landscape, and establish a robust framework for

supplier evaluation and procurement. This document is designed to be a practical resource,

blending technical data with field-proven insights to streamline the acquisition of this key

chemical intermediate for laboratory and scale-up applications.

Section 1: Chemical Profile and Scientific
Significance
4-Methoxy-3-(trifluoromethyl)bromobenzene is a substituted aromatic compound of

significant interest in organic synthesis. Its value is derived from the unique interplay of its three

functional groups: a bromine atom, a methoxy group, and a trifluoromethyl group.

Nomenclature and Identification:

Primary Name: 4-Methoxy-3-(trifluoromethyl)bromobenzene
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Synonyms: 4-bromo-1-methoxy-2-(trifluoromethyl)benzene, 5-bromo-2-

methoxybenzotrifluoride, 4-bromo-2-(trifluoromethyl)anisole[1]

CAS Number: 1514-11-0[2][3][4]

Molecular Formula: C₈H₆BrF₃O[1][2][4]

Molecular Weight: 255.03 g/mol [1][2]

The Strategic Importance in Drug Design: The trifluoromethyl (-CF₃) group is a cornerstone

of modern drug design. Its incorporation into a molecule can profoundly and beneficially alter

its pharmacological profile by modulating lipophilicity, metabolic stability, and binding affinity.

[5][6] The -CF₃ group is a strong electron-withdrawing group and is highly lipophilic, which

can enhance a drug candidate's ability to cross cell membranes and resist metabolic

degradation, often leading to improved bioavailability and efficacy.[6][7]

Applications as a Synthetic Building Block: 4-Methoxy-3-(trifluoromethyl)bromobenzene
serves as a versatile intermediate. The bromine atom provides a reactive handle for a

multitude of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the

strategic introduction of this trifluoromethylated phenyl moiety into more complex molecular

architectures.[7] This makes it an invaluable starting material for the synthesis of novel

pharmaceuticals, agrochemicals, and advanced materials.[7]

Section 2: Commercial Availability and Supplier
Overview
This compound is readily available from a range of chemical suppliers, catering to needs from

milligram-scale research to kilogram-scale process development. The key differentiators

among suppliers are typically purity, available quantity, lead time, and the quality of

accompanying documentation.

Below is a summary of representative global suppliers. This list is not exhaustive but provides a

strong starting point for sourcing.
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Supplier CAS Number Typical Purity
Representative
Pack Sizes

Notes

Fluorochem 1514-11-0 97%
1g, 5g, 10g, 25g,

100g, 500g

Often holds stock

in multiple

regions (UK,

Europe, China),

allowing for

varied shipping

times.[2]

Oakwood

Chemical
1514-11-0 95%

250mg, 1g, 5g,

25g, 100g

US-based

supplier,

provides detailed

safety and

property

information on

their website.[4]

CymitQuimica 104387-20-4 98%
1g, 5g, 10g, 25g,

100g, 500g

European

supplier with ISO

9001 and ISO

14001

certifications.[1]

Note: Lists a

different CAS

number but with

correct

synonyms and

structure.

Parchem 1514-11-0 N/A

Bulk quantities

available upon

request

A fine & specialty

chemical

supplier, often

catering to larger,

industrial-scale

needs.[3]

BOC Sciences 1514-11-0 N/A Custom

synthesis and

Specializes in

supporting
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scale-up projects from

early discovery

through process

development

with GMP-

compliant

facilities.[8]

Section 3: A Scientist's Guide to Supplier Selection
Choosing the right supplier is a critical decision that extends beyond price. For researchers, the

integrity of their results depends on the quality of their starting materials.

Purity and Analytical Validation: The stated purity is the first checkpoint. A reputable supplier

must provide a batch-specific Certificate of Analysis (CoA) upon request. This document is

non-negotiable as it validates the material's identity and purity. Scrutinize the CoA for the

analytical methods used (e.g., GC, HPLC, ¹H NMR) and ensure the results align with the

expected structure and purity level. Any discrepancy is a major red flag.

Scale and Lead Time: Your current needs may be small, but consider the project's trajectory.

If scale-up is a possibility, selecting a supplier who can provide both research and bulk

quantities (like BOC Sciences or Parchem) can prevent costly and time-consuming re-

sourcing and process validation later. Check stock levels and lead times; a supplier with

regional warehousing (like Fluorochem) can significantly reduce delays.[2]

Documentation and Regulatory Compliance: Beyond the CoA, the availability of a

comprehensive Safety Data Sheet (SDS) is mandatory for ensuring safe handling and

institutional compliance.[9][10] For applications in regulated industries, supplier certifications,

such as ISO 9001, provide an additional layer of trust in their quality management systems.

[1]

Cost-Benefit Analysis: The cheapest option is rarely the best. A low-purity reagent can lead

to failed experiments, side reactions, and complex purification challenges, costing far more

in time and resources than the initial savings. The true cost includes the supplier's reliability,

the quality of their documentation, and the purity of their product.
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Section 4: Standard Procurement and Handling
Workflow
The process of acquiring and using a specialized chemical like 4-Methoxy-3-
(trifluoromethyl)bromobenzene should be systematic to ensure safety and experimental

success.

Experimental Protocol: Procurement and Initial Handling
Supplier Vetting: Using the criteria in Section 3, identify 2-3 potential suppliers.

Request Documentation: Contact the suppliers to request a batch-specific CoA and an SDS

for the desired quantity.

Evaluate and Select: Compare the CoAs for purity and analytical rigor. Compare lead times

and total cost. Select the supplier that offers the best combination of quality, speed, and cost

for your specific needs.

Purchase and Receive: Place the order through your institution's procurement system. Upon

receipt, visually inspect the packaging for damage. Ensure the product label matches the

order details and the CAS number (1514-11-0).

Log and Store: Log the chemical into your laboratory inventory system. Store the container in

a cool, dry, well-ventilated area, away from incompatible materials, as recommended by the

SDS.[10][11]

Safe Handling: Before use, review the SDS thoroughly. Always handle the chemical inside a

fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety

goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2]

Visualization: Supplier Selection & Procurement
Workflow
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Phase 1: Preparation & Vetting

Phase 2: Evaluation

Phase 3: Procurement & Handling

Identify Need for
4-Methoxy-3-(trifluoromethyl)bromobenzene

Search Supplier Databases
(e.g., Fluorochem, Oakwood)

Shortlist 2-3
Potential Suppliers

Request CoA & SDS
from Shortlisted Suppliers

Evaluate Purity (CoA),
Safety (SDS), & Lead Time

Meets
Requirements?

No, Re-evaluate

Place Purchase Order

Yes

Receive & Inspect
Packaging

Log in Inventory &
Store per SDS

Handle with PPE
in Fume Hood

Click to download full resolution via product page

Caption: Workflow for selecting and procuring chemical reagents.
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Safety and Handling Summary
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[2][4]

Signal Word: Warning[2][4]

Pictogram: GHS07 (Harmful/Irritant)[2]

First Aid:

Skin Contact: Wash off immediately with plenty of water. If irritation persists, seek medical

attention.[10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention.[2][10]

Inhalation: Move person to fresh air. Get medical attention if symptoms occur.[2][10]

Section 5: Conclusion
4-Methoxy-3-(trifluoromethyl)bromobenzene is a commercially accessible and highly

valuable reagent for advancing research in drug discovery and materials science. Its successful

application, however, begins with a diligent and informed sourcing strategy. By prioritizing

analytical validation through CoAs, considering project scalability, and adhering to strict safety

protocols outlined in the SDS, researchers can confidently and safely integrate this potent

building block into their synthetic workflows, ensuring the integrity and success of their scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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